Molecular Weight and Density vs. Non-Halogenated Furan-2,5-dicarbaldehyde (DFF)
3,4-Dichlorofuran-2,5-dicarbaldehyde has a molecular weight of 192.98 g/mol and a computed density of 1.615 g/cm³ . In contrast, the non-halogenated furan-2,5-dicarbaldehyde (DFF, CAS 823-82-5) has a molecular weight of 124.09 g/mol and does not possess the two chlorine atoms [1]. The 55.5% higher molecular weight and 0.6 unit higher refractive index (1.618 vs. ~1.0 for DFF in solution) directly impact chromatographic retention times, mass spectrometric detection parameters, and solvent partition behavior, necessitating distinct analytical reference standards for each compound.
Density 1.615 g/cm³ (computed)
| Evidence Dimension | Molecular weight and computed density |
|---|---|
| Target Compound Data | MW = 192.98 g/mol; Density = 1.615 g/cm³ (computed); Refractive index = 1.618 (computed) |
| Comparator Or Baseline | Furan-2,5-dicarbaldehyde (DFF): MW = 124.09 g/mol [1] |
| Quantified Difference | Molecular weight 55.5% higher; Density difference ~0.2 g/cm³ vs. typical heterocyclic dialdehydes |
| Conditions | Computed physicochemical property data; ChemBlink database entries |
Why This Matters
Procurement of the incorrect analog will yield erroneous retention times in HPLC/GC methods and incorrect mass spectral identification in DBP monitoring workflows, compromising regulatory compliance in water-quality studies.
- [1] KEGG Compound: C20899. Furan-2,5-dicarbaldehyde. https://www.kegg.jp/entry/C20899 (accessed 2026-05-08). View Source
